Cas no 1806393-00-9 (5-Fluoro-3-mercapto-2-phenylpyridine)

• Product Name: 5-Fluoro-3-mercapto-2-phenylpyridine
• CAS No: 1806393-00-9
• MF: C₁₁H₈FNS
• MW: 205.251324653625
• CID: 4905873
• Update Time: 2025-09-26

5-Fluoro-3-mercapto-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-mercapto-2-phenylpyridine

• Inchi： 1S/C11H8FNS/c12-9-6-10(14)11(13-7-9)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： AVESLWXVKYAKIX-UHFFFAOYSA-N
• SMILES： SC1=CC(=CN=C1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 2.8
• Topological Polar Surface Area: 13.9

Additional information on 5-Fluoro-3-mercapto-2-phenylpyridine

Recent Advances in the Study of 5-Fluoro-3-mercapto-2-phenylpyridine (CAS: 1806393-00-9) in Chemical Biology and Pharmaceutical Research

5-Fluoro-3-mercapto-2-phenylpyridine (CAS: 1806393-00-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. The presence of both fluorine and mercapto groups in its structure provides opportunities for diverse chemical modifications, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-Fluoro-3-mercapto-2-phenylpyridine as a key intermediate to develop compounds showing promising activity against B-cell malignancies, with improved selectivity profiles compared to existing therapies. The study highlighted the compound's ability to form stable interactions with cysteine residues in the ATP-binding pocket of BTK, a feature attributed to its mercapto group.

In the field of radiopharmaceuticals, recent investigations have explored the potential of 1806393-00-9 as a chelating agent for radioisotopes. A research team at MIT reported in Nuclear Medicine and Biology (2024) that derivatives of this compound exhibited excellent complexation properties with technetium-99m, suggesting potential applications in diagnostic imaging. The fluorine atom in the structure was found to enhance the stability of the resulting complexes while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, new methodologies have been developed to optimize the production of 5-Fluoro-3-mercapto-2-phenylpyridine. A recent publication in Organic Process Research & Development (2024) described a continuous flow process that improved yield by 35% while reducing hazardous waste generation. This advancement addresses previous challenges in large-scale synthesis and makes the compound more accessible for pharmaceutical development.

The compound's mechanism of action continues to be an area of active investigation. Computational studies using molecular dynamics simulations have provided insights into how the fluorine substitution affects the compound's binding affinity and selectivity. These findings, published in Journal of Chemical Information and Modeling (2023), suggest that the electronegativity of fluorine plays a crucial role in modulating the compound's interactions with biological targets.

Looking forward, several clinical trials are anticipated to evaluate derivatives of 5-Fluoro-3-mercapto-2-phenylpyridine in various therapeutic areas. The compound's versatility and the growing body of research supporting its applications position it as an important focus area in drug discovery. Future research directions may include exploration of its potential in targeted protein degradation and as a warhead in covalent inhibitor design.